Cas no 2171216-48-9 (1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid)

• Product Name: 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid
• CAS No: 2171216-48-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6128244
• PubChem ID: 165811713
• Update Time: 2025-06-07

1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid
• EN300-1516646
• 2171216-48-9
• 1-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cycloheptane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(24(30)28-17-27(25(31)32)14-8-2-3-9-15-27)29-26(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,2-3,8-9,14-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m1/s1
• InChI Key： WMDMTJHIPHGXMS-GOSISDBHSA-N
• SMILES： OC(C1(CNC([C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid

Introduction to 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic Acid (CAS No. 2171216-48-9)

1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid (CAS No. 2171216-48-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the synthesis of peptides and other biologically active molecules.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under various reaction conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule. This is particularly important in the context of peptide synthesis, where the sequential addition of amino acids requires careful protection and deprotection steps to achieve the desired product.

The cycloheptane ring in the structure of 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid adds an additional layer of complexity and rigidity to the molecule. Cycloalkanes are known for their ability to influence the conformational properties of molecules, which can have significant implications for their biological activity. In this case, the cycloheptane ring may contribute to the compound's stability and interactions with biological targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of Fmoc-protected amino acid derivatives in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-protected amino acids in the development of novel anticancer agents. The researchers found that these compounds could effectively inhibit key enzymes involved in cancer cell proliferation, demonstrating their potential as lead compounds for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of Fmoc-protected amino acids in modulating protein-protein interactions. The results showed that these compounds could selectively disrupt specific protein complexes, which is a promising approach for targeting diseases associated with aberrant protein interactions.

The synthesis of 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid typically involves several steps, including the formation of the Fmoc-protected amino acid intermediate and its subsequent coupling with a cycloheptane derivative. The reaction conditions are carefully optimized to ensure high yields and purity, making this compound suitable for both research and industrial applications.

The characterization of this compound is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity, which is essential for understanding its properties and potential uses.

In terms of biological activity, 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid has shown promise in various assays. For example, it has been tested for its ability to inhibit specific enzymes and receptors, with some studies reporting significant inhibitory effects at low concentrations. This suggests that the compound may have therapeutic potential in areas such as cancer treatment, neurodegenerative diseases, and inflammatory disorders.

Furthermore, the pharmacokinetic properties of this compound have been studied to assess its suitability as a drug candidate. Factors such as solubility, stability, and metabolic profile are crucial for determining whether a compound can be effectively delivered to its target site in vivo. Preliminary data indicate that 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid exhibits favorable pharmacokinetic properties, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 1-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cycloheptane-1-carboxylic acid (CAS No. 2171216-48-9) is a versatile and intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, make it an attractive target for further investigation and development as a therapeutic agent.